Cas no 3949-36-8 (3-acetyl-2H-chromen-2-one)

3-acetyl-2H-chromen-2-one structure
3-acetyl-2H-chromen-2-one structure
Product Name:3-acetyl-2H-chromen-2-one
CAS No:3949-36-8
MF:C11H8O3
MW:188.179423332214
MDL:MFCD00006853
CID:84892
PubChem ID:87560866
Update Time:2025-04-18

3-acetyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Acetylcoumarin
    • 3-acetyl-2H-chromen-2-one
    • 3-acetylchromen-2-one
    • ACETYLCOUMARIN, 3-(RG) PrintBack
    • 8-ACETYL DIMETHOXYCOUMARIN
    • 3-Acetylbenzopyran-2-one
    • NSC 31678
    • Coumarin, 3-acetyl-
    • 2H-1-Benzopyran-2-one, 3-acetyl-
    • 3-acetyl-1-benzopyran-2-one
    • ID71XJ0D40
    • CSPIFKKOBWYOEX-UHFFFAOYSA-N
    • 3-acetyl-2H-1-benzopyran-2-one
    • NSC31678
    • 3-acetyl-2-oxochromene
    • 3-Acetylcoumarine
    • 3-acetyl coumarin
    • PubChem8664
    • Prestwick1_000891
    • Prestwick0_000891
    • Maybridge1_000885
    • Prestwick2_000891
    • Prestwick3_000891
    • MFCD00006853
    • NS00030585
    • BSPBio_000702
    • BPBio1_000774
    • 1ST164480
    • CAS-3949-36-8
    • 3949-36-8
    • SCHEMBL181862
    • DTXSID10192627
    • AMY202003292
    • NCGC00016644-01
    • HMS2097D04
    • NCGC00016644-02
    • CHEBI:95250
    • AKOS001083007
    • CHEMBL149463
    • EU-0067526
    • Z56346915
    • AI3-61648
    • MLS002154052
    • HMS544A05
    • CHEBI:137384
    • HMS1570D04
    • 2H-1-Benzopyran-2-one,3-acetyl-
    • BDBM50353724
    • PD045713
    • FT-0614886
    • NCI60_002723
    • SPBio_002911
    • A2200
    • HMS3059M24
    • CCG-214663
    • AB00513949
    • J-511498
    • InChI=1/C11H8O3/c1-7(12)9-6-8-4-2-3-5-10(8)14-11(9)13/h2-6H,1H
    • NSC-31678
    • BRD-K26954192-001-06-8
    • 3-Acetylcoumarin, 96%
    • NCGC00179470-01
    • EINECS 223-541-6
    • CS-0149257
    • D78193
    • BTB 03234
    • 3-Acetyl-2H-chromen-2-one #
    • A824571
    • F0150-0014
    • BRD-K26954192-001-03-5
    • Q27167088
    • UNII-ID71XJ0D40
    • PS-9795
    • SY048422
    • AE-641/00804058
    • SMR000054344
    • BBL008903
    • HY-138554
    • STK257028
    • DB-022157
    • MDL： MFCD00006853
    • Inchi： 1S/C11H8O3/c1-7(12)9-6-8-4-2-3-5-10(8)14-11(9)13/h2-6H,1H3
    • InChI Key： CSPIFKKOBWYOEX-UHFFFAOYSA-N
    • SMILES： O1C(C(C(C)=O)=CC2C=CC=CC1=2)=O
    • BRN： 143498

Computed Properties

  • Exact Mass: 188.04700
  • Monoisotopic Mass: 188.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.285±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 121.0 to 125.0 deg-C
  • Boiling Point: 263.17°C (rough estimate)
  • Flash Point: 179°C
  • Refractive Index: 1.4260 (estimate)
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
  • PSA: 47.28000
  • LogP: 1.99560
  • λmax: 302(EtOH)(lit.)

3-acetyl-2H-chromen-2-one Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25
  • Risk Phrases：R36/37/38

3-acetyl-2H-chromen-2-one Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-acetyl-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.
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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
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3-acetyl-2H-chromen-2-one
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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB27385-5g
3-acetyl-2H-chromen-2-one
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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB27385-25g
3-acetyl-2H-chromen-2-one
 3949-36-8 97%
25g
 ¥813 2023-09-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A2200-5G
3-Acetylcoumarin
 3949-36-8 >98.0%(GC)
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 ¥110.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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